Cas no 28616-93-5 (Uridine,5-bromo-2',3'-dideoxy-)

• Product Name: Uridine,5-bromo-2',3'-dideoxy-
• CAS No: 28616-93-5
• MF: C₉H₁₁BrN₂O₄
• MW: 291.098641633987
• CID: 271245
• PubChem ID: 451861
• Update Time: 2025-04-19

Uridine,5-bromo-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Uridine,5-bromo-2',3'-dideoxy-
• 5-bromo-1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 5-BROMO-2',3'-DIDEOXYURIDINE
• 5-bromo-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4(1H,3H)-dione
• 5-bromo-1-[5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4(1H,3H)-dione
• 5-Br-ddU
• Uridine, 5-bromo-2',3'-dideoxy-
• 5-bromodeoxy-2'-deoxyuridine
• CHEMBL230758
• 28616-93-5
• 5-bromo-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• SCHEMBL2035541
• DTXSID50879480

• Inchi： 1S/C9H11BrN2O4/c10-6-3-12(9(15)11-8(6)14)7-2-1-5(4-13)16-7/h3,5,7,13H,1-2,4H2,(H,11,14,15)/t5-,7+/m0/s1
• InChI Key： MREZUWMZVPBIEE-CAHLUQPWSA-N
• SMILES： BrC1C(NC(N(C=1)[C@H]1CC[C@@H](CO)O1)=O)=O

Computed Properties

• Exact Mass: 289.99023
• Monoisotopic Mass: 289.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Density: 1.773
• Refractive Index: 1.615
• PSA: 78.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides